![molecular formula C19H15N3OS3 B2359461 N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide CAS No. 941936-55-6](/img/structure/B2359461.png)
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as BZML and has been extensively studied for its pharmacological properties.
Scientific Research Applications
Supramolecular Gelators
Research conducted by Yadav and Ballabh (2020) delves into the synthesis and characterization of N-(thiazol-2-yl) benzamide derivatives, aiming to understand the influence of methyl functionality and various non-covalent interactions on gelation behavior. Two amides demonstrated gelation capabilities in ethanol/water and methanol/water mixtures, exhibiting stability and low minimum gelator concentration. The gelation mechanism was explored through crystal engineering, revealing helical assembly driven by π-π interaction, cyclic N–H⋯N, and S⋯O interactions (Yadav & Ballabh, 2020).
Anticancer and Anti-inflammatory Agents
Lynch et al. (2006) synthesized compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, coupled with acid chlorides of N,N-dimethylamino)benzoic acid, showing anti-inflammatory activity in specific concentration ranges. Notably, hydrochloride salts of certain compounds exhibited significant anti-inflammatory activity without adverse effects on myocardial function, indicating potential therapeutic applications (Lynch et al., 2006).
Chemical Synthesis and Material Science
Adhami et al. (2012) focused on the synthesis of thiadiazolobenzamide and its complexes with nickel and palladium, showcasing a novel approach to creating compounds with potential applications in material science and catalysis. This research illustrates the versatile nature of N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide derivatives in forming complex structures with metals (Adhami et al., 2012).
Pharmaceutical Applications
Ravinaik et al. (2021) explored the design, synthesis, and evaluation of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for their anticancer activity. This study highlights the potential of these compounds as therapeutic agents against various cancer cell lines, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .
Mode of Action
Benzothiazole derivatives are known to inhibit the growth of microorganisms by inhibiting folic acid production . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .
Biochemical Pathways
tuberculosis . This suggests that they may interfere with the biochemical pathways essential for the survival and replication of this bacterium.
Pharmacokinetics
The admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole derivatives .
Result of Action
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2-ethylsulfanylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3OS3/c1-2-24-15-9-5-3-7-12(15)17(23)22-19-21-14(11-25-19)18-20-13-8-4-6-10-16(13)26-18/h3-11H,2H2,1H3,(H,21,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSJBAWWISYLQCQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3OS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.